Deferiprone-d3
Overview
Description
Deferiprone-d3 is the deuterium labeled version of Deferiprone . Deferiprone is an iron chelator that binds to iron in a 3:1 (ligand:iron) ratio and has antioxidant and neuroprotective activities . It reduces levels of intracellular iron and inhibits lipid peroxidation in primary rat hepatocytes .
Molecular Structure Analysis
The molecular structure of Deferiprone-d3 is represented by the canonical SMILES stringO=C1C(O)=C(C)N(C([2H])([2H])[2H])C=C1 . The molecular formula is C7H6D3NO2 and the molecular weight is 142.2 . Chemical Reactions Analysis
Deferiprone-d3, like Deferiprone, is an iron chelator that binds to ferric ions (iron III) and forms a 3:1 (deferiprone:iron) stable complex . This complex is then eliminated in the urine .Scientific Research Applications
- Deferiprone is widely used for the removal of excess iron in conditions such as hemochromatosis , thalassemia , and sideroblastic anemia . It acts as an iron chelator , binding to excess iron and facilitating its excretion from the body .
- The maltol–iron complex , a derivative of Deferiprone , has been approved as a drug for increasing iron intake in patients with iron deficiency anemia . This condition affects a significant portion of the global population .
- Early studies suggest that Deferiprone can reduce nigrostriatal iron content in individuals with Parkinson’s disease . However, its effects on disease progression remain unclear .
Treatment of Iron Overload Diseases
Treatment of Iron Deficiency Anemia
Parkinson’s Disease Research
Drug Design and Development Insights
Mechanism of Action
The mechanism of action of Deferiprone-d3 is likely similar to that of Deferiprone. Deferiprone binds to ferric ions (iron III) and forms a 3:1 (deferiprone:iron) stable complex . This complex is then eliminated in the urine . Deferiprone is more selective for iron, with other metals such as zinc, copper, and aluminum having a lower affinity for deferiprone .
Safety and Hazards
Deferiprone-d3 is intended for research use only and is not for human or veterinary use . It is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . Avoid breathing dust/fume/gas/mist/vapors/spray and wash thoroughly after handling . Do not eat, drink, or smoke when using this product .
Future Directions
Deferiprone, the non-deuterated form of Deferiprone-d3, has been suggested as a potential treatment for COVID-19 and diseases with similar symptomatology due to its antiviral, antimicrobial, antioxidant, anti-hypoxic, and anti-ferroptotic effects . It has also been suggested for use in conditions of transfusional iron overload . These potential applications could guide future research directions for Deferiprone-d3.
properties
IUPAC Name |
3-hydroxy-2-methyl-1-(trideuteriomethyl)pyridin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2/c1-5-7(10)6(9)3-4-8(5)2/h3-4,10H,1-2H3/i2D3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZXKOCQBRNJULO-BMSJAHLVSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C=CN1C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N1C=CC(=O)C(=C1C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Deferiprone-d3 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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